Cas no 134724-87-1 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid
• CAS No: 134724-87-1
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• MDL: MFCD11850832
• CID: 1236359
• PubChem ID: 10798994
• Update Time: 2025-06-15

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-
• 2-(1,3-dioxoisoindol-2-yl)oxyacetic acid
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid
• TS-08024
• Phthalimidoxy-acetic acid
• STDDDVARCIVORC-UHFFFAOYSA-N
• DB-181697
• 2-((1,3-Dioxoisoindolin-2-yl)oxy)acetic acid
• CS-0119052
• G71005
• DTXSID90445062
• 134724-87-1
• Phthalimidooxyacetic Acid
• AKOS022960973
• 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]acetic acid
• 2-Phthalimidehydroxy-acetic acid
• SCHEMBL221092
• 2-[(1,3-Dihydro-1,3-dioxo-2h-isoindol-2-yl)oxy]acetic acid
• A1-06796
• Z2181991827
• SB65799
• 2-((1,3-Dioxoisoindolin-2-yl)oxy)aceticacid
• MFCD11850832
• HY-133425
• EN300-1663351

• MDL： MFCD11850832
• Inchi： 1S/C10H7NO5/c12-8(13)5-16-11-9(14)6-3-1-2-4-7(6)10(11)15/h1-4H,5H2,(H,12,13)
• InChI Key： STDDDVARCIVORC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 221.03242232g/mol
• Monoisotopic Mass: 221.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid

Introduction to 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid (CAS No. 134724-87-1)

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid, also known by its CAS number 134724-87-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a cyclic anhydride moiety and an ester functional group. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid can be represented as follows: C₉H₆O₅. The compound's molecular weight is approximately 198.14 g/mol. Its solubility properties and stability under different conditions have been extensively studied, making it a valuable candidate for further research and development.

In recent years, there has been a growing interest in the biological activities of isoindole derivatives, particularly their potential as therapeutic agents. 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid has been investigated for its anti-inflammatory, antioxidant, and anti-cancer properties. These properties are attributed to its ability to modulate various signaling pathways involved in inflammation and cell proliferation.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The compound was also found to reduce oxidative stress by scavenging free radicals and enhancing the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT).

In the context of cancer research, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid has shown promise as a potential anti-cancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its therapeutic applications, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for the synthesis of novel compounds with diverse biological activities.

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxyacetic acid has been optimized using various methodologies. One common approach involves the reaction of phthalic anhydride with glycolic acid or its derivatives under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yloxy)acetic acid is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well ventilated area.

The future prospects for 2-(1,3-dioxo-2,3-dihydro-H-isoin dol -yloxy)acetic acid are promising. Ongoing research is focused on further elucidating its biological mechanisms and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for both research and commercial applications.

In conclusion, 2-(1,3-dioxo--dihydro-H-isoin dol -yloxy)acetic acid (CAS No. 134724-) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development.